Cas no 1500776-68-0 (4-cyclopropyl-3-methylbutan-2-ol)

• Product Name: 4-cyclopropyl-3-methylbutan-2-ol
• CAS No: 1500776-68-0
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 6076559
• PubChem ID: 79424079
• Update Time: 2025-06-14

4-cyclopropyl-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-3-methylbutan-2-ol
• Cyclopropanepropanol, α,β-dimethyl-
• CS-0278433
• AKOS017978246
• 1500776-68-0
• EN300-1245014

• Inchi： 1S/C8H16O/c1-6(7(2)9)5-8-3-4-8/h6-9H,3-5H2,1-2H3
• InChI Key： YTVURKUTAMUPMX-UHFFFAOYSA-N
• SMILES： C1(CC(C)C(C)O)CC1

Computed Properties

• Exact Mass: 128.120115130g/mol
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 86.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.925±0.06 g/cm3(Predicted)
• Boiling Point: 161.1±8.0 °C(Predicted)
• pka: 15.09±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 4-cyclopropyl-3-methylbutan-2-ol

Comprehensive Overview of 4-cyclopropyl-3-methylbutan-2-ol (CAS No. 1500776-68-0): Properties, Applications, and Industry Insights

4-cyclopropyl-3-methylbutan-2-ol (CAS No. 1500776-68-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical research. This branched-chain alcohol features a unique cyclopropyl moiety, which contributes to its distinct steric and electronic properties. The compound's molecular structure, combining a methylbutan-2-ol backbone with a cyclopropyl substituent, makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their applications in drug discovery. The 4-cyclopropyl-3-methylbutan-2-ol structure is particularly interesting to medicinal chemists exploring novel bioactive molecules. Its sterically constrained geometry can influence binding affinity and metabolic stability in drug candidates, aligning with current trends in fragment-based drug design and targeted therapeutics.

The synthesis of CAS 1500776-68-0 typically involves Grignard reactions or reduction strategies starting from appropriate ketone precursors. Researchers have developed optimized protocols to achieve high yields while maintaining excellent stereoselectivity, a crucial factor for pharmaceutical applications. Advanced analytical techniques including NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound's purity and structural integrity.

From an industrial perspective, 4-cyclopropyl-3-methylbutan-2-ol serves as a key building block for flavor and fragrance compounds. Its molecular architecture can impart unique olfactory characteristics when incorporated into larger fragrance molecules. This application has gained prominence as consumers increasingly seek sustainable aroma chemicals and bio-based ingredients in personal care products.

Environmental considerations have also shaped research directions for CAS 1500776-68-0. Recent studies explore green chemistry approaches to its synthesis, focusing on catalyst optimization and waste reduction. These developments respond to growing industry demands for eco-friendly synthetic routes and process intensification in chemical manufacturing.

The compound's physical properties, including its boiling point, solubility profile, and stability characteristics, have been thoroughly documented to facilitate laboratory and industrial handling. These parameters are particularly relevant for formulators working with specialty chemicals and performance materials where precise physical properties are critical.

In analytical chemistry, 4-cyclopropyl-3-methylbutan-2-ol has emerged as a valuable chromatographic standard for method development. Its distinct retention behavior in reverse-phase HPLC systems helps researchers optimize separation protocols for structurally similar compounds. This application has become increasingly important with the rise of quality-by-design approaches in analytical method validation.

Looking forward, the scientific community continues to investigate new applications for CAS 1500776-68-0 in material science and catalysis. Preliminary studies suggest potential utility as a ligand in asymmetric synthesis or as a modifier in polymer formulations. These exploratory directions reflect broader trends in multifunctional chemical intermediates development.

For researchers sourcing this compound, proper storage conditions and handling protocols should be observed to maintain its chemical integrity. While 4-cyclopropyl-3-methylbutan-2-ol exhibits good stability under recommended conditions, appropriate chemical compatibility assessments should precede any experimental work or formulation development.

The commercial availability of 1500776-68-0 has expanded in recent years, with multiple suppliers offering both research quantities and bulk scale options. This increased accessibility supports its growing adoption across diverse research areas, from medicinal chemistry to specialty materials development.